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Compound of Interest

Compound Name: Diphenyl orange

Cat. No.: B15337946

It appears there may be a confusion in the naming of the indicator. "Diphenyl orange" is not a
commonly recognized pH indicator in chemical literature. However, the characteristics and
applications often associated with an orange indicator in titrations strongly point to Methyl
orange. Therefore, this document will provide detailed application notes and protocols for
Methyl orange.

Application Notes: Methyl Orange as a pH Indicator

1. Introduction
Methyl orange is a widely used pH indicator in analytical chemistry, particularly for acid-base
titrations.[1][2] It is an azo dye that exhibits a distinct color change at a specific pH range,

making it a valuable tool for determining the endpoint of a titration.[2] Its clear and sharp color
transition makes it a preferred choice for titrations involving strong acids.[2]

2. Properties of Methyl Orange

Methyl orange is the sodium salt of 4-{[4-(dimethylamino)phenyl]diazenyl}benzene-1-sulfonic
acid. Its key properties as a pH indicator are summarized below.
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Property Value Reference
Chemical Formula C14H14N3NaO3s [2]
Molar Mass 327.33 g/mol [2]
Appearance Orange to yellow solid [2]
pKa 3.47 (at 25°C) [2]
pH Transition Range 3.1-44 [2][3][4]1[5]
Color in Acidic Solution (pH <
Red [2][6]
3.1)
Color in Basic Solution (pH >
Yellow [2][6]
4.4)
Color at Endpoint Orange [2][4]

3. Mechanism of Action

The color change of Methyl orange is due to a change in its molecular structure in response to
varying hydrogen ion concentrations. In an acidic solution, the azo group is protonated, leading
to a quinoid structure which appears red. In a basic solution, the molecule exists in its
deprotonated, azo form, which appears yellow. The equilibrium between the two forms is
responsible for the color change.

4. Applications in Titrations

Methyl orange is particularly suitable for the titration of strong acids with weak bases.[2][5] The
equivalence point for such titrations lies in the acidic pH range, which aligns with the transition
range of Methyl orange. It is also used for titrations of strong acids and strong bases, although
other indicators like phenolphthalein may also be used.[1] However, it is not suitable for
titrations involving weak acids and strong bases, as the equivalence point for these titrations is
in the alkaline range.[1]

5. Limitations and Interferences

o Temperature: The transition range of Methyl orange can be affected by temperature.[3]
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« Indicator Concentration: While less of an issue for dichromatic indicators like Methyl orange,
using an excessive amount can obscure the endpoint.[3]

» Solvent Composition: The polarity of the solvent can influence the pKa of the indicator.[3]
e Human Eye Sensitivity: The perception of the orange endpoint can be subjective.[3]

Experimental Protocols

Protocol 1: Standardization of a Sodium Hydroxide Solution with Hydrochloric Acid using
Methyl Orange

Objective: To determine the exact concentration of a sodium hydroxide solution by titrating it
against a standard solution of hydrochloric acid using Methyl orange as the indicator.

Materials:

e Hydrochloric acid (HCI), ~0.1 M standard solution
¢ Sodium hydroxide (NaOH), ~0.1 M solution

o Methyl orange indicator solution (0.1% in water)
» Distilled or deionized water

e Burette (50 mL)

e Pipette (25 mL)

o Erlenmeyer flasks (250 mL)

» Beakers

e Funnel

o Burette clamp and stand

o White tile or paper
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Procedure:
e Preparation of the Burette:
o Rinse the burette twice with a small amount of the NaOH solution.

o Fill the burette with the NaOH solution using a funnel, ensuring the tip is free of air
bubbles.

o Record the initial volume of the NaOH solution in the burette to two decimal places.
e Preparation of the Analyte:

o Using a pipette, transfer 25.00 mL of the standard HCI solution into a clean Erlenmeyer
flask.

o Add 2-3 drops of Methyl orange indicator to the HCI solution. The solution will turn red.[7]
e Titration:

o Place the Erlenmeyer flask on a white tile under the burette to easily observe the color
change.[8]

o Slowly add the NaOH solution from the burette to the HCI solution while constantly swirling
the flask.[8]

o Continue adding the NaOH solution dropwise as the endpoint is approached, indicated by
the persistence of a localized orange color.

o The endpoint is reached when the solution permanently changes from red to a distinct
orange color.[4][7]

o Record the final volume of the NaOH solution in the burette.
o Data Analysis:

o Repeat the titration at least two more times to obtain concordant results (volumes that
agree within £0.1 mL).
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o Calculate the volume of NaOH used in each titration.

o Use the average volume of NaOH and the known concentration of the HCI solution to
calculate the concentration of the NaOH solution using the formula:

= M_NaOH *V_NaOH = M_HCI * V_HClI

Visualizations
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Caption: Workflow for a typical acid-base titration using Methyl orange.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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